Cas no 55673-61-5 (9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-)

• Product Name: 9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
• CAS No: 55673-61-5
• MF: C₁₀H₁₄ClN₄O₁₃P₃
• MW: 526.611443996429
• CID: 376583
• PubChem ID: 6453225
• Update Time: 2025-04-19

9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
• [[(2R,3S,4R,5R)-5-(6-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 6- CHLOROPURINE RIBOSIDE- 5'- O- TRIPHOSPHATE ( 6-CL-PUTP )
• 6-chloro-9 beta-D-ribofuranosylpurine-5'-triphosphate
• BDBM526264
• 6-Chloropurine riboside-5'-O-triphosphate(6-cl-putp)
• 55673-61-5
• SCHEMBL1980912
• DTXSID70204194
• CHEMBL1160555
• 9H-Purine, 6-chloro-9-(5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-ribofuranosyl)-
• CIRTP
• US11185100, TABLE 14.4

• Inchi： 1S/C10H14ClN4O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• InChI Key： WNBYTJKDDLUPCV-KQYNXXCUSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)O

Computed Properties

• Exact Mass: 525.9458752g/mol
• Monoisotopic Mass: 525.9458752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 253Ų